Cas no 1072960-66-7 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde)
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
- AMTB476
- A910539
- 4-(4,8-Dioxo-6-methyl-1,3-dioxa-2-bora-6-azacyclooctane-2-yl)benzaldehyde
- 4-Formylphenylboronic acid MIDA ester
- MFCD11215233
- AS-2875
- 1257650-77-3
- 1072960-66-7
- AKOS022168236
- 4-Formylphenylboronic acid MIDA ester, 96%
- 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
-
- MDL: MFCD11215233
- Inchi: 1S/C12H12BNO5/c1-14-6-11(16)18-13(19-12(17)7-14)10-4-2-9(8-15)3-5-10/h2-5,8H,6-7H2,1H3
- InChI Key: ATAFRFKGTAHILE-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C=O)=CC=2)OC(CN(C)CC1=O)=O
Computed Properties
- Exact Mass: 261.0808526g/mol
- Monoisotopic Mass: 261.0808526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M081240-250mg |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | 250mg |
$ 100.00 | 2022-06-04 | ||
| TRC | M081240-500mg |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | 500mg |
$ 165.00 | 2022-06-04 | ||
| Apollo Scientific | OR310503-5g |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | 5g |
£347.00 | 2025-02-19 | ||
| abcr | AB524194-1 g |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | 1g |
€141.20 | 2023-06-14 | ||
| abcr | AB524194-5 g |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | 5g |
€432.80 | 2023-06-14 | ||
| Key Organics Ltd | AS-2875-0.5G |
4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | >95% | 0.5g |
£30.00 | 2025-02-08 | |
| Key Organics Ltd | AS-2875-1MG |
4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-2875-1G |
4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | >95% | 1g |
£41.00 | 2025-02-08 | |
| Key Organics Ltd | AS-2875-5MG |
4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AS-2875-10MG |
4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde |
1072960-66-7 | >95% | 10mg |
£63.00 | 2025-02-08 |
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
Comprehensive Overview of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde (CAS No. 1072960-66-7)
The compound 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde (CAS No. 1072960-66-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzaldehyde derivative features a dioxazaborocane ring system, which is a rare and intriguing heterocyclic framework. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceuticals, materials science, and organic synthesis.
One of the most notable aspects of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde is its boron-containing heterocycle, which has been a hot topic in modern chemistry. Boron-based compounds are widely studied for their applications in drug discovery, catalysis, and advanced materials. The presence of the aldehyde functional group further enhances its reactivity, making it a versatile intermediate for the synthesis of more complex molecules. This dual functionality has led to a surge in research papers and patents exploring its potential.
In the context of current trends, the demand for sustainable chemistry and green synthesis has put a spotlight on compounds like 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde. Researchers are investigating its role in environmentally friendly catalytic processes and its potential as a building block for biodegradable materials. Additionally, the rise of AI-driven drug discovery has increased interest in such niche compounds, as they often serve as key components in the development of novel therapeutics.
From a structural perspective, the dioxazaborocane ring in 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde is particularly noteworthy. This ring system is known for its stability and ability to coordinate with metals, which opens up possibilities in coordination chemistry and material science. The methyl group at the 6-position adds a layer of steric and electronic modulation, which can be fine-tuned for specific applications. Such detailed structural insights are often sought after by chemists and material scientists.
The synthesis of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in flow chemistry and microwave-assisted synthesis have made the production of such complex molecules more efficient and scalable. These innovations align with the growing demand for high-throughput synthesis in both academic and industrial settings.
In the pharmaceutical sector, the benzaldehyde moiety of this compound is of particular interest due to its role as a precursor for various bioactive molecules. The integration of the dioxazaborocane ring could potentially enhance the pharmacokinetic properties of drug candidates, such as solubility and metabolic stability. This has led to increased exploration of its use in medicinal chemistry and drug design.
Another emerging application of 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde is in the field of organic electronics. The conjugated system of the benzaldehyde group, combined with the electron-deficient boron center, makes it a candidate for use in organic semiconductors and light-emitting materials. This aligns with the global push toward renewable energy and sustainable technologies.
For researchers looking to explore this compound further, it is essential to consider its spectroscopic properties, such as NMR and IR spectra, which are critical for characterization. The compound's stability under various conditions, including temperature and pH, is also a key area of study. These factors are often highlighted in academic research and industrial applications.
In summary, 4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde (CAS No. 1072960-66-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with the growing interest in boron chemistry and sustainable materials, make it a compelling subject for ongoing research. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in the advancement of modern chemistry and technology.
1072960-66-7 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde) Related Products
- 1257740-52-5(2-Bromomethylphenylboronic acid MIDA ester)
- 109737-57-7(2-Phenyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)
- 1072960-82-7(2-[4-(hydroxymethyl)phenyl]-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)
- 1257642-72-0(3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde)
- 943552-01-0(6-Methyl-2-(4-methylphenyl)-1,3,6,2-dioxazaborocane-4,8-dione)
- 1257648-79-5(4-Vinylphenylboronic acid MIDA ester)
- 112475-72-6(6-methyl-2-phenyl-1,3,6,2-dioxazaborocan-4-one)
- 128376-66-9(4-(6-Methyl-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde)
- 1104665-01-1([4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)phenyl]boronic Acid)
- 1262967-24-7(2-([1,1'-Biphenyl]-4-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)